Barium strontium titanium oxide (BaSrTi2O6)

• IUPAC Name: strontium;barium(2+);oxygen(2-);titanium(4+)
• InChI: InChI=1S/Ba.4O.Sr.Ti/q+2;4*-2;+2;+4
• InChI Key: CZXRMHUWVGPWRM-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[Ti+4].[Sr+2].[Ba+2]
• Molecular Formula: BaO4SrTi
• DSSTOX Substance ID: DTXSID30924780
• Molecular Weight: 336.81 g/mol
• CAS No.: 12430-73-8

Description

Barium strontium titanium oxide (BaSrTi2O6) is a perovskite material known for its unique dielectric properties and thermal stability. This compound is a homogeneous mixture of barium titanate (BaTiO3) and strontium titanate (SrTiO3), which are both well-known for their ferroelectric characteristics. The combination of these materials results in a compound with enhanced properties, making it suitable for various applications in electronics, optics, and other fields .

Preparation Methods

Synthetic Routes and Reaction Conditions: Barium strontium titanium oxide can be synthesized using several methods, including the sol-gel process, solid-state reaction, and hydrothermal synthesis. One common method involves the slow injection sol-gel process, where the precursors are mixed and calcined at high temperatures (around 800°C) to form the desired compound . Another method is the solid-state reaction, where the raw materials are mixed, pressed into pellets, and heated at high temperatures to achieve the desired phase .

Industrial Production Methods: In industrial settings, the production of barium strontium titanium oxide often involves large-scale sol-gel processing or solid-state reactions. These methods are preferred due to their scalability and ability to produce high-purity materials. The reaction conditions, such as temperature and time, are carefully controlled to ensure the formation of the desired phase and to optimize the material’s properties .

Chemical Reactions Analysis

Types of Reactions: Barium strontium titanium oxide undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions can alter the material’s properties and are often used to tailor the compound for specific applications .

Common Reagents and Conditions: Common reagents used in these reactions include metal oxides, reducing agents, and dopants. The reactions typically occur under controlled conditions, such as high temperatures and specific atmospheric environments, to ensure the desired outcome .

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, doping barium strontium titanium oxide with molybdenum can result in a material with enhanced dielectric properties and reduced grain size .

Scientific Research Applications

Barium strontium titanium oxide has a wide range of scientific research applications due to its unique properties. In chemistry, it is used as a dielectric material in capacitors and other electronic devices. In biology and medicine, it is explored for its potential use in biomedical implants and sensors . In industry, it is used in the production of multilayer ceramic capacitors, phase shifters, and other electronic components .

Mechanism of Action

The mechanism by which barium strontium titanium oxide exerts its effects is primarily related to its ferroelectric properties. The material’s spontaneous polarization and dielectric constant are influenced by the arrangement of the barium, strontium, and titanium ions within the crystal lattice. This polarization can be manipulated by external electric fields, making the material useful in various electronic applications .

Comparison with Similar Compounds

Barium strontium titanium oxide is often compared to other perovskite materials, such as barium titanate and strontium titanate. While these compounds share similar structures, barium strontium titanium oxide offers a unique combination of properties, including enhanced dielectric constant and thermal stability . Other similar compounds include lead titanate (PbTiO3) and calcium titanate (CaTiO3), which also exhibit ferroelectric properties but differ in their specific applications and performance characteristics .

Synthesis routes and methods

Procedure details

Equal molar amounts of barium acetate (1.57 g) and strontium acetate (3.51 g) were combined with acetic acid (5.6 ml) and the mixture heated at 85° C. for 1 hour to dissolve the salts. Titanium isopropoxide (3.51 g) was then added to the mixture. The resulting mixture had the desired a Ba:Sr:Ti molar ratio of 1:1:2. Deionized water (18 megohm) was added to achieve a water:titanium isopropoxide molar ratio of 1000:1 and form a barium strontium titanate sol.